Cas no 2228160-45-8 (2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine)
2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine
- 2228160-45-8
- EN300-1815045
-
- Inchi: 1S/C8H12N2O2S/c1-8(2,5-9)6-3-4-7(13-6)10(11)12/h3-4H,5,9H2,1-2H3
- InChI Key: IFPYCJWPDJWJJQ-UHFFFAOYSA-N
- SMILES: S1C(=CC=C1C(C)(C)CN)[N+](=O)[O-]
Computed Properties
- Exact Mass: 200.06194880g/mol
- Monoisotopic Mass: 200.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 100Ų
2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1815045-0.05g |
2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine |
2228160-45-8 | 0.05g |
$1188.0 | 2023-09-19 | ||
| Enamine | EN300-1815045-0.1g |
2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine |
2228160-45-8 | 0.1g |
$1244.0 | 2023-09-19 | ||
| Enamine | EN300-1815045-0.25g |
2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine |
2228160-45-8 | 0.25g |
$1300.0 | 2023-09-19 | ||
| Enamine | EN300-1815045-0.5g |
2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine |
2228160-45-8 | 0.5g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1815045-1.0g |
2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine |
2228160-45-8 | 1g |
$1414.0 | 2023-06-04 | ||
| Enamine | EN300-1815045-2.5g |
2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine |
2228160-45-8 | 2.5g |
$2771.0 | 2023-09-19 | ||
| Enamine | EN300-1815045-5.0g |
2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine |
2228160-45-8 | 5g |
$4102.0 | 2023-06-04 | ||
| Enamine | EN300-1815045-10.0g |
2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine |
2228160-45-8 | 10g |
$6082.0 | 2023-06-04 | ||
| Enamine | EN300-1815045-1g |
2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine |
2228160-45-8 | 1g |
$1414.0 | 2023-09-19 | ||
| Enamine | EN300-1815045-5g |
2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine |
2228160-45-8 | 5g |
$4102.0 | 2023-09-19 |
2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine
Research Briefing on 2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine (CAS: 2228160-45-8)
In recent years, the compound 2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine (CAS: 2228160-45-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique nitrothiophene moiety and amine functional group, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings and developments related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.
The primary focus of recent studies has been on the synthesis and optimization of 2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine. Researchers have employed advanced synthetic methodologies, including multi-step organic reactions and catalytic processes, to achieve high yields and purity. The compound's structural features, particularly the nitro group and the thiophene ring, have been identified as critical for its biological activity. These features are believed to contribute to its interaction with specific biological targets, such as enzymes and receptors, making it a valuable scaffold for further drug development.
Pharmacological evaluations of 2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine have revealed its potential as a modulator of key biological pathways. Preliminary in vitro and in vivo studies suggest that the compound exhibits notable activity against certain disease models, including inflammatory and neurodegenerative conditions. For instance, recent research has demonstrated its ability to inhibit pro-inflammatory cytokines and oxidative stress markers, indicating its potential as an anti-inflammatory agent. Additionally, its neuroprotective effects have been explored in models of neurodegenerative diseases, with promising results that warrant further investigation.
Another area of interest is the compound's potential application in oncology. Early-stage studies have indicated that 2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine may exhibit cytotoxic effects against specific cancer cell lines. Mechanistic studies suggest that these effects could be mediated through the induction of apoptosis and the inhibition of cell proliferation pathways. However, further research is needed to elucidate the precise mechanisms and to evaluate the compound's efficacy and safety in more complex biological systems.
In addition to its therapeutic potential, the compound's physicochemical properties have also been a subject of investigation. Researchers have analyzed its solubility, stability, and pharmacokinetic profile to assess its suitability as a drug candidate. These studies have provided valuable insights into the compound's behavior in biological systems and have identified potential challenges, such as metabolic stability and bioavailability, that need to be addressed in future research.
Despite the promising findings, several challenges remain in the development of 2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine as a therapeutic agent. These include the need for more comprehensive toxicity studies, optimization of its pharmacokinetic properties, and the development of scalable synthetic routes. Collaborative efforts between academic and industrial researchers will be crucial to overcoming these challenges and advancing the compound toward clinical applications.
In conclusion, 2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine represents a promising candidate for further investigation in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research efforts will be essential to fully realize its potential and translate these findings into clinical benefits.
2228160-45-8 (2-methyl-2-(5-nitrothiophen-2-yl)propan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)